Cas no 116724-80-2 ((2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid)

• Product Name: (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid
• CAS No: 116724-80-2
• CID: 4682778
• PubChem ID: 118989672
• Update Time: 2025-10-22

(2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid

Additional information on (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid

Introduction to (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic Acid (CAS No. 116724-80-2)

(2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid, with the CAS number 116724-80-2, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique stereochemistry and functional groups, plays a pivotal role in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid consists of a pyrrolidine core substituted with two carboxylic acid groups and an N-terminal tert-butoxycarbonyl (Boc) protecting group. This configuration not only provides stability during synthetic procedures but also offers a versatile platform for further derivatization. The presence of the chiral centers at the 2R and 5S positions makes this compound particularly valuable for the synthesis of enantiomerically pure pharmaceuticals, where stereochemical purity is often critical for efficacy and safety.

In recent years, there has been a growing interest in the use of pyrrolidine derivatives as pharmacophores in drug discovery. The rigid bicyclic structure of pyrrolidine provides a scaffold that can mimic natural product motifs and interact with biological targets in a specific manner. Specifically, (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid has been explored as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. These peptidomimetics are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation.

One of the most compelling applications of (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing molecules that specifically inhibit these enzymes, researchers can develop targeted therapies that address the underlying mechanisms of these diseases. The Boc-protected carboxylic acid groups in this compound provide a handle for further chemical modifications, allowing for the precise tuning of protease inhibition properties.

Furthermore, the stereochemistry of (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid is particularly important for its biological activity. Enantiomers of a molecule can exhibit vastly different biological properties due to their interactions with chiral biological targets. The (2R,5S) configuration has been shown to confer high affinity and selectivity for certain protease targets, making it an ideal candidate for drug development. Recent studies have demonstrated that compounds derived from this scaffold can effectively inhibit key enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs). MMPs are known to play a role in tumor invasion and metastasis, and their inhibition has been shown to slow down cancer growth in preclinical models.

The synthesis of (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The Boc protection step is particularly critical as it prevents unwanted side reactions that could compromise the integrity of the pyrrolidine core. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric excess during the synthesis of the pyrrolidine ring.

In addition to its role in drug development, (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid has found applications in materials science and catalysis. Its unique structural features make it an excellent candidate for designing novel catalysts that can facilitate various organic transformations. These catalysts could potentially be used in industrial processes to improve efficiency and sustainability by reducing waste and energy consumption.

The growing body of research on pyrrolidine derivatives underscores their importance as building blocks in medicinal chemistry. As our understanding of biological targets improves and new synthetic techniques are developed, compounds like (2R,5S)-1-(tert-butoxy)carbonylpyrrolidine-2,5-dicarboxylic acid will continue to play a crucial role in the discovery and development of novel therapeutics. Their ability to interact selectively with biological systems makes them invaluable tools for addressing some of the most challenging diseases faced by humanity today.